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Introduction

The Jones oxidation is a widely utilized method in organic synthesis for the oxidation of primary

and secondary alcohols to carboxylic acids and ketones, respectively.[1][2] The classical Jones

reagent consists of chromium trioxide in aqueous sulfuric acid and acetone.[3][4] However,

various dichromate salts, such as sodium or potassium dichromate, are also commonly

employed.[1][5] This document provides a detailed protocol for the use of calcium dichromate
(CaCr₂O₇) as the oxidizing agent in a Jones-type oxidation.

Calcium dichromate is a strong oxidizing agent, owing to the presence of chromium in the +6

oxidation state.[6] It is notably more soluble in water than potassium dichromate, which may

offer advantages in certain applications.[6] While specific literature on the use of calcium
dichromate in Jones oxidation is scarce, its properties as a dichromate salt suggest its

applicability. The following protocols are based on established procedures for Jones oxidation

with other dichromate salts and have been adapted for calcium dichromate.

Disclaimer: Chromium (VI) compounds are toxic and carcinogenic. All handling of calcium
dichromate and related reagents should be performed in a well-ventilated fume hood with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.
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Data Presentation
Due to the limited availability of specific quantitative data for Jones oxidation reactions using

calcium dichromate, the following table summarizes the relevant physical and chemical

properties of calcium dichromate. Researchers should use this information to inform their

experimental design and can expect yields and reaction times to be comparable to those

achieved with other dichromate salts, which are typically high.[2]

Table 1: Properties of Calcium Dichromate

Property Value Reference

Molecular Formula CaCr₂O₇ [6]

Molar Mass 256.07 g/mol [7]

Appearance
Bright orange-red crystalline

solid
[6][7]

Solubility in Water Highly soluble [6]

Solubility in Organic Solvents

Limited solubility. Dissolves in

acetone with subsequent

precipitation of calcium

chromate (CaCrO₄). Insoluble

in ether and hydrocarbons.

[6][7]

Oxidation State of Chromium +6 [6]

Experimental Protocols
The following are detailed methodologies for the preparation of the Jones reagent using

calcium dichromate and its application in the oxidation of a generic secondary alcohol to a

ketone.

Protocol 1: Preparation of the Jones Reagent with Calcium Dichromate

Materials:

Calcium dichromate (CaCr₂O₇)
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Concentrated sulfuric acid (H₂SO₄)

Distilled water

Ice bath

Volumetric flask

Procedure:

In a fume hood, carefully weigh out the desired amount of calcium dichromate.

In a separate beaker, slowly and cautiously add the calculated volume of concentrated

sulfuric acid to a stirred amount of distilled water, cooled in an ice bath. Caution: This is a

highly exothermic process. Always add acid to water, never the other way around.

Once the sulfuric acid solution has cooled to room temperature, slowly add the calcium
dichromate to the stirred solution.

Continue stirring until the calcium dichromate is completely dissolved. The resulting

solution will be a deep orange-red color.

Transfer the solution to a volumetric flask and dilute with distilled water to the final desired

volume and concentration.

Protocol 2: General Procedure for the Oxidation of a Secondary Alcohol to a Ketone

Materials:

Secondary alcohol

Acetone (reagent grade)

Jones reagent (prepared with calcium dichromate as per Protocol 1)

Isopropyl alcohol

Sodium bicarbonate (or other suitable base for neutralization)
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Anhydrous magnesium sulfate (or other suitable drying agent)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolve the secondary alcohol in a minimal amount of acetone in a round-bottom flask

equipped with a magnetic stir bar.

Cool the flask in an ice bath to 0-5 °C.

Slowly add the prepared Jones reagent dropwise from a dropping funnel to the stirred

alcohol solution. Monitor the temperature of the reaction mixture and maintain it below 20 °C.

The color of the reaction mixture will change from orange-red to a greenish-blue as the

Cr(VI) is reduced to Cr(III).[4] The addition of the Jones reagent should continue until the

orange-red color persists for approximately 15-20 minutes, indicating that the alcohol has

been consumed.

Once the reaction is complete, quench the excess oxidant by the dropwise addition of

isopropyl alcohol until the orange color disappears and a green solution remains.

Neutralize the reaction mixture by the slow and careful addition of a saturated aqueous

solution of sodium bicarbonate until the pH is neutral. Be cautious as this will generate

carbon dioxide gas.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic

solvent, such as diethyl ether or ethyl acetate.
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Combine the organic layers and wash them with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield the crude ketone.

The crude product can be further purified by techniques such as distillation or column

chromatography.

Note on Solubility: Given that calcium chromate may precipitate from acetone solutions, it is

crucial to monitor the reaction for any solid formation.[7] If a precipitate forms, it may be

necessary to add more acetone or to filter the reaction mixture before the work-up.

Mandatory Visualization
Diagram 1: Experimental Workflow for Jones Oxidation using Calcium Dichromate
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Caption: Workflow of Jones oxidation using calcium dichromate.
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Diagram 2: Generalized Signaling Pathway (Reaction Mechanism) of Jones Oxidation

Mechanism Steps
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Caption: Generalized mechanism of Jones oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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